methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate

• IUPAC Name: methyl 2-(4-butyl-6-chloro-2-oxochromen-7-yl)oxyacetate
• InChI: InChI=1S/C16H17ClO5/c1-3-4-5-10-6-15(18)22-13-8-14(12(17)7-11(10)13)21-9-16(19)20-2/h6-8H,3-5,9H2,1-2H3
• InChI Key: UIBRXWMDJJLJAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)OC
• Molecular Formula: C16H17ClO5
• Molecular Weight: 324.75 g/mol

Description

Methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate is a chemical compound that belongs to the class of coumarin derivatives. It is an important intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

Mechanism of Action

The mechanism of action of methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate is not fully understood. However, it is believed to exert its biological activities by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to possess antioxidant, antidiabetic, and hepatoprotective activities. It has also been shown to have a positive effect on the immune system and to enhance the activity of natural killer cells.

Advantages and Limitations for Lab Experiments

Methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate has several advantages for lab experiments. It is relatively easy to synthesize and is commercially available. It exhibits a wide range of biological activities, making it a useful tool for studying various physiological and pathological processes. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate. One area of research is the development of new synthetic methods for the compound. Another area of research is the investigation of its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets.

Scientific Research Applications

Methyl [(4-butyl-6-chloro-2-oxo-2H-chromen-7-yl)oxy]acetate has been extensively studied for its biological activities. It exhibits a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, antitumor, and anticoagulant activities. It has been used as a starting material for the synthesis of various pharmaceuticals, such as anticoagulants, anti-inflammatory agents, and anticancer drugs.